2-(3-Fluorocyclobutyl)ethanethiol

• IUPAC Name: 2-(3-fluorocyclobutyl)ethanethiol
• InChI: InChI=1S/C6H11FS/c7-6-3-5(4-6)1-2-8/h5-6,8H,1-4H2
• InChI Key: AQXPOPXSOOMPBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1F)CCS
• Molecular Formula: C6H11FS
• Molecular Weight: 134.22 g/mol

Description

“2-(3-Fluorocyclobutyl)ethanethiol” is a chemical compound with the CAS Number: 2551117-02-1. It has a molecular weight of 134.22. The IUPAC name for this compound is 2-(3-fluorocyclobutyl)ethane-1-thiol.

Scientific Research Applications

Synthesis and Organic Chemistry

• Novel Synthesis Methods : Researchers have developed new synthetic pathways to create tricyclic compounds and heterocycles, demonstrating the versatility of reactions involving cyclobutyl derivatives and ethanethiol for creating complex molecular architectures. For instance, annelation of N-acylindoles with 1,2-ethanedithiol resulted in tricyclic compounds containing a 3,6-dithiaazepine ring, showcasing a stereoselective reaction process (Tsotinis et al., 2007).

Material Science and Nanotechnology

• Metal Nanoclusters : The synthesis of hydride-rich silver nanoclusters co-protected by phosphines, including 1,2-bis(diphenylphosphino)ethane, shows the potential for creating new materials with accessible active metal sites. This approach opens avenues for functionalization and exploration of stable nanocluster sizes with simplified ligand-metal bonding (Bootharaju et al., 2016).

Environmental Chemistry and Sensing

• Selective Mercury Sensing : The design and synthesis of novel macromolecules for the selective optical detection of mercury ions illustrate the application of fluorocyclobutyl derivatives in environmental monitoring. These sensors exhibit changes observable by fluorescence quenching and chromogenic shifts, making them valuable tools for detecting mercury in various matrices (Wanichacheva et al., 2009).

Fuel Processing and Desulfurization

• Desulfurization of Natural Gasoline : Studies on the interaction between ethanethiol and Fe-containing ionic liquids provide insights into the mechanisms underlying extractive desulfurization processes. This research highlights the potential of using FeCl3 in ionic liquids to remove sulfur compounds from natural gasoline, emphasizing the role of electron donation-backdonation mechanisms (Martínez-Magadán et al., 2012).

Fluorescent Probes and Sensors

• Ratiometric Fluorescent Probes : The development of ratiometric fluorescent chemosensors based on the reaction of ethanethiol with aldehydes for detecting mercury and silver ions showcases the application of fluorocyclobutyl derivatives in designing sensitive and selective probes for metal ions (Cheng et al., 2010).